Cas no 72127-24-3 (Benzenemethanol,3-[3-[[1-[[2-[[[5-[(dimethylamino)methyl]-2-furanyl]methyl]thio]ethyl]amino]-2-nitroethenyl]amino]propoxy]-)
![Benzenemethanol,3-[3-[[1-[[2-[[[5-[(dimethylamino)methyl]-2-furanyl]methyl]thio]ethyl]amino]-2-nitroethenyl]amino]propoxy]- structure](https://www.kuujia.com/scimg/cas/72127-24-3x500.png)
72127-24-3 structure
Product name:Benzenemethanol,3-[3-[[1-[[2-[[[5-[(dimethylamino)methyl]-2-furanyl]methyl]thio]ethyl]amino]-2-nitroethenyl]amino]propoxy]-
CAS No:72127-24-3
MF:C22H32N4O5S
MW:464.578284263611
CID:1752794
Benzenemethanol,3-[3-[[1-[[2-[[[5-[(dimethylamino)methyl]-2-furanyl]methyl]thio]ethyl]amino]-2-nitroethenyl]amino]propoxy]- Chemical and Physical Properties
Names and Identifiers
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- Benzenemethanol,3-[3-[[1-[[2-[[[5-[(dimethylamino)methyl]-2-furanyl]methyl]thio]ethyl]amino]-2-nitroethenyl]amino]propoxy]-
- Benzenemethanol, 3-[3-[[1-[[2-[[[5-[(dimethylamino)methyl]-2-furanyl]methyl]thio]ethyl]amino]-2-nitroethenyl]amino]propoxy]-
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- Inchi: 1S/C22H32N4O5S/c1-25(2)14-20-7-8-21(31-20)17-32-12-10-24-22(15-26(28)29)23-9-4-11-30-19-6-3-5-18(13-19)16-27/h3,5-8,13,15,23-24,27H,4,9-12,14,16-17H2,1-2H3
- InChI Key: LBQYZJBLAVHCHT-UHFFFAOYSA-N
- SMILES: C1(CO)=CC=CC(OCCCNC(NCCSCC2=CC=C(CN(C)C)O2)=C[N+]([O-])=O)=C1
Computed Properties
- Exact Mass: 464.20956
Experimental Properties
- Density: 1.220±0.06 g/cm3(Predicted)
- Boiling Point: 636.8±55.0 °C(Predicted)
- PSA: 113.04
- pka: 14.30±0.10(Predicted)
Benzenemethanol,3-[3-[[1-[[2-[[[5-[(dimethylamino)methyl]-2-furanyl]methyl]thio]ethyl]amino]-2-nitroethenyl]amino]propoxy]- Related Literature
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Chris H. Greene Faraday Discuss., 2004,127, 413-423
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Mark E. Light,Michael B. Hursthouse,Daniel J. Price Dalton Trans., 2011,40, 2983-2994
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Kang Zheng,Liu Jiang,Yan-Tuan Li,Zhi-Yong Wu,Cui-Wei Yan RSC Adv., 2015,5, 51730-51744
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Ya-Nan Jing Mater. Chem. Front., 2020,4, 2435-2442
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Ping Tong Food Funct., 2020,11, 628-639
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